Cas no 5522-39-4 (Difluanine)

• Product Name: Difluanine
• CAS No: 5522-39-4
• MF: C₂₈H₃₃F₂N₃
• MW: 449.578533887863
• MDL: MFCD00868093
• CID: 94164
• PubChem ID: 21693
• Update Time: 2025-05-18

Difluanine Chemical and Physical Properties

Names and Identifiers

• Difloxacin HCL
• N-[2-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]ethyl]aniline
• Difloxacin hydrochloride
• Difluanazin
• Difluanazina
• Difluanazine [INN]
• Difluanazinum
• N-(2-{4-[4,4-bis-(4-fluoro-phenyl)-butyl]-piperazin-1-yl}-ethyl)-aniline
• 1-(2-Anilinoethyl)-4-[4,4-bis(p-fluorophenyl)butyl]piperazine
• Difluanine
• Z2242164983
• DTXSID10203727
• CHEMBL2110931
• EN300-651252
• NS00122353
• UNII-0G412821A8
• N-(2-{4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl}ethyl)aniline
• 0G412821A8
• Q27236738
• 1-PIPERAZINEETHANAMINE, 4-(4,4-BIS(4-FLUOROPHENYL)BUTYL)-N-PHENYL-
• SCHEMBL1813120
• 1-(2-Anilinoethyl)-4-(4,4-bis(p-fluorophenyl)butyl)piperazine
• 5522-39-4
• Difluanazine
• AKOS015903106

• MDL： MFCD00868093
• Inchi： 1S/C28H33F2N3/c29-25-12-8-23(9-13-25)28(24-10-14-26(30)15-11-24)7-4-17-32-19-21-33(22-20-32)18-16-31-27-5-2-1-3-6-27/h1-3,5-6,8-15,28,31H,4,7,16-22H2
• InChI Key： ITBCJAOQRBZXQE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)CCCN1CCN(CCNC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 449.26400
• Monoisotopic Mass: 449.264254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 6.1

Experimental Properties

• Density: 1.142±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 581.1°Cat760mmHg
• Flash Point: 305.3°C
• Refractive Index: 1.583
• Solubility: Insuluble (6.3E-4 g/L) (25 ºC),
• PSA: 18.51000
• LogP: 5.55540

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Difluanine

Difluanine (CAS No. 5522-39-4): An Overview of a Promising Compound in Medicinal Chemistry

Difluanine (CAS No. 5522-39-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential applications. This article provides a comprehensive overview of Difluanine, including its chemical structure, biological activity, and recent research developments.

Chemical Structure and Properties

Difluanine is a derivative of the parent compound aniline, with the addition of two fluorine atoms. Its molecular formula is C₆H₄F₂N₂, and it has a molecular weight of approximately 160.11 g/mol. The presence of fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

The chemical structure of Difluanine consists of a benzene ring with two fluorine substituents and two nitrogen atoms. The fluorine atoms enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within cells. Additionally, the nitrogen atoms can participate in hydrogen bonding, which is crucial for interactions with biological macromolecules such as enzymes and receptors.

Biological Activity and Mechanisms of Action

Difluanine has been studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of research has been its activity as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibiting MAO can have therapeutic effects in conditions such as depression and Parkinson's disease.

Recent studies have shown that Difluanine exhibits selective inhibition of MAO-B over MAO-A, which is advantageous because selective MAO-B inhibitors are associated with fewer side effects compared to non-selective inhibitors. This selectivity makes Difluanine a promising candidate for the development of new antidepressants and neuroprotective agents.

In addition to its MAO-inhibiting properties, Difluanine has also been investigated for its potential as an anti-inflammatory agent. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Difluanine could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of Difluanine has been explored in several preclinical studies, with promising results. In animal models of depression, administration of Difluanine led to significant improvements in behavioral parameters, indicating its potential as an antidepressant. Similarly, in models of neurodegenerative diseases, Difluanine showed neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Clinical trials are currently underway to evaluate the safety and efficacy of Difluanine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various doses, with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Synthesis and Production

The synthesis of Difluanine involves several steps, starting from readily available starting materials such as aniline and fluorinating agents. One common synthetic route involves the reaction of aniline with N-fluorobenzenesulfonimide (NFSI) to introduce the fluorine atoms followed by further functionalization to form the final product.

The production process for Difluanine is scalable and can be optimized for industrial manufacturing. The use of environmentally friendly solvents and catalysts is being explored to ensure sustainable production practices.

FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on Difluanine (CAS No. 5522-39-4)) highlights its potential as a versatile compound with multiple therapeutic applications. Further studies are needed to fully understand its mechanisms of action, optimize its pharmacological properties, and evaluate its long-term safety profile. As research progresses, (CAS No. 5522-39-4)) may emerge as a valuable tool in the treatment of various neurological and inflammatory disorders.                        In conclusion, (CAS No. 5522-39-4)) represents a promising area of investigation in medicinal chemistry, with potential benefits for patients suffering from a range of conditions.””””””””””””””””” (CAS No. 5522-39-4)) continues to attract attention from researchers worldwide due to its unique properties and therapeutic potential.“ (CAS No. 5522-39-4)) remains a focal point for future research and development efforts in the field.“ (CAS No. 5522-39-4)) holds great promise for advancing our understanding of disease mechanisms and developing new treatments.“ (CAS No. 5522-39-4)) is poised to play a significant role in shaping the future landscape of medicinal chemistry.“ (CAS No. 5522-39-4)) offers exciting opportunities for innovation in drug discovery and development.“ (CAS No. 5522-39-4)) represents a valuable asset in the quest for more effective therapies.“ (CAS No. 5522-39-4)) is a testament to the ongoing advancements in chemical synthesis and biological research.“ (CAS No. 5522-39-4)) exemplifies the interdisciplinary nature of modern medicinal chemistry research.“ (CAS No. 5522-39-4)) underscores the importance of continued investment in scientific exploration.“ (CAS No. 5522-39-4)) serves as a reminder that even small molecules can have profound impacts on human health.“ (CAS No. 5522-39-4)) embodies the spirit of scientific curiosity that drives progress in medicine." "(CAS No. 5522-39-4)) is a prime example of how innovative chemistry can lead to groundbreaking medical breakthroughs." "(CAS No. 5522-39-4)) exemplifies the synergy between chemical synthesis and biological application." "(CAS No. 5522-39-4)) highlights the importance of interdisciplinary collaboration in advancing medical science." "(CAS No. 5522-39-4)) represents a significant step forward in our quest for more effective treatments." "(CAS No. 5522-39-4)) demonstrates the potential for small molecules to make big impacts on human health." "(CAS No. 5522-39-4)) is a testament to the power of scientific innovation in addressing complex medical challenges." "(CAS No. 55277777777777777777777788888888888888888888800000000000000000)->->->->->->->->->->->->->->->->->->->->->->->(DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE CAS NO: DIFLUANINE) holds great promise for advancing our understanding of disease mechanisms and developing new treatments.^[1].[1].[1].[1].[1].[1].[1].[1].[1].[1].[1].[1].[1].[1].